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Compound of Interest

Compound Name: 2,3-Dibromopyridine

Cat. No.: B049186

Essential Safety and Handling Guide for 2,3-
Dibromopyridine

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 2,3-Dibromopyridine
(CAS No. 13534-89-9). Adherence to these procedures is essential for ensuring personal
safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

2,3-Dibromopyridine is a hazardous substance that requires careful handling. It is classified
as toxic if swallowed or in contact with skin, causes skin and eye irritation, and may cause
respiratory irritation.[1]

Hazard Summary Table
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral H301: Toxic if
Danger
(Category 3) swallowed.[1]
Acute Toxicity, Dermal H311: Toxic in contact
Danger ] ]
(Category 3) with skin.[1]
Skin )
) o ] H315: Causes skin
Corrosion/Irritation Warning o
irritation.[1][2]
(Category 2)
Serious Eye )
o ] H319: Causes serious
Damage/Eye Irritation Warning o
eye irritation.[1][2]
(Category 2A)
Specific target organ
o ] H335: May cause
toxicity — single ] ) o
Warning respiratory irritation.[1]

exposure (Category

3), Respiratory system

[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. All

PPE should be selected based on a thorough risk assessment of the specific procedures being

performed.

PPE Requirements Table
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Protection Type

Recommended Equipment

Specifications and
Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield

Protects against splashes and
airborne particles that can
cause serious eye irritation.
Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[3][4][5]

Skin and Body Protection

- Gloves: Chemically resistant
gloves (e.g., Butyl rubber,
Viton®). Double gloving is
recommended. - Lab Coat: A
fully-buttoned, chemical-
resistant lab coat. - Clothing:
Long pants and closed-toe

shoes.

Prevents skin contact, which
can be toxic and cause
irritation.[1][6] Glove selection
should be based on chemical
resistance charts and
breakthrough times.
Contaminated clothing should
not be allowed out of the
workplace and must be

decontaminated before reuse.

[6]

Respiratory Protection

NIOSH/MSHA-approved

respirator

Required when working
outside of a chemical fume
hood or if there is a risk of
generating dust. A filtering
facepiece respirator (e.g., N95)
may be sufficient for low-level
exposures, but a higher level
of protection, such as a
powered air-purifying respirator
(PAPR), may be necessary for
larger quantities or in case of a
spill.[2]

Operational Plan for Safe Handling

A systematic approach to handling 2,3-Dibromopyridine is crucial to minimize risk.
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Step-by-Step Handling Protocol:
e Preparation:

o Ensure an eyewash station and safety shower are readily accessible.[3][4]

o Designate a specific work area for handling 2,3-Dibromopyridine.

o Verify that a certified chemical fume hood is available and functioning correctly.
e Weighing and Transfer:

o All weighing and transferring of solid 2,3-Dibromopyridine must be conducted within a
chemical fume hood to control airborne dust.[6]

o Use non-sparking tools.
o Keep the container tightly closed when not in use.[3]
e During Use:
o Avoid all personal contact, including inhalation and contact with skin and eyes.[6]
o Do not eat, drink, or smoke in the handling area.[1]

o Wash hands thoroughly after handling, even if gloves were worn.[1]
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Safe Handling Workflow for 2,3-Dibromopyridine

Preparation

C/erify fume hood certificatiorD

[Check eyewash and safety showe)

Don appropriate PPE

GVeigh and transfer in fume hootD
Geep container closeca

Perform experiment

Cleanup and Disposal

[Decontaminate work surfaces)
;
Gispose of waste in labeled containeD
;
[Remove and dispose of PPE]
;
[Wash hands thoroughla

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Dibromopyridine.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b049186?utm_src=pdf-body-img
https://www.benchchem.com/product/b049186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Emergency Response Plan

Immediate and appropriate first aid is critical in the event of exposure.
Exposure First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Seek immediate medical attention.[1]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[1]

Spill Response:
Evacuate: Immediately evacuate the area and alert others.

Ventilate: If it is safe to do so, increase ventilation in the area (e.g., by ensuring the fume
hood is running).

Contain: For small spills, and if properly trained and equipped, carefully cover the spill with
an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials.

Clean-up: Sweep up the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal. Do not generate dust.

Decontaminate: Clean the spill area thoroughly.

For large spills, or if you are unsure how to proceed, contact your institution's Environmental
Health and Safety (EHS) department immediately.
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Emergency Response for 2,3-Dibromopyridine
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Caption: Emergency response procedures for 2,3-Dibromopyridine.

Disposal Plan
2,3-Dibromopyridine and any materials contaminated with it must be disposed of as
hazardous waste.

Disposal Protocol:

o Waste Collection: Collect all 2,3-Dibromopyridine waste, including contaminated PPE and
spill cleanup materials, in a designated, compatible, and clearly labeled hazardous waste
container. The label should include the chemical name and associated hazards.

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area that is cool, dry, and well-ventilated.
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» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor. Do not dispose of 2,3-
Dibromopyridine down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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